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Cat. No.: B1682784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Janus kinases (JAKs) are a family of intracellular, non-receptor tyrosine kinases that play a

critical role in cytokine-mediated signaling.[1][2][3] The JAK-STAT signaling pathway is

essential for numerous cellular processes, including immunity, cell proliferation, differentiation,

and apoptosis.[4][5] Dysregulation of this pathway is implicated in a variety of diseases, such

as autoimmune disorders, inflammatory conditions, and malignancies.[1][6] JAK inhibitors, like

JAK-IN-35, are small molecules designed to block the activity of JAK enzymes, thereby

interfering with the downstream signaling cascade.[1][7] This document provides detailed

protocols for the preparation and use of a stock solution for the JAK2 inhibitor, JAK-IN-35 (also

known as compound TG46).

Chemical and Physical Properties
A summary of the key quantitative data for JAK-IN-35 is presented in the table below for easy

reference.
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Property Value Reference

Compound Name JAK-IN-35 (compound TG46) [8]

Molecular Weight 510.65 g/mol [8]

Chemical Formula C26H34N6O3S [8]

CAS Number 936091-15-5 [8]

Target JAK2 [8]

Storage (Powder) -20°C for up to 3 years [9]

Storage (in Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[9][10]

Note: The name "JAK-IN-35" has also been associated with a dual JAK1/JAK3 inhibitor (CAS

No. 1400687-19-5)[11]. It is crucial to verify the specific compound being used by its CAS

number and molecular weight.

Signaling Pathway
JAK inhibitors function by competing with ATP for the binding site within the catalytic domain of

the JAK enzyme. This action prevents the phosphorylation and activation of Signal Transducer

and Activator of Transcription (STAT) proteins. The activated STATs would otherwise dimerize,

translocate to the nucleus, and regulate the transcription of target genes involved in

inflammatory and immune responses.[2][5][7]
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Stock Solution Preparation

Cell-Based Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Janus kinase inhibitor - Wikipedia [en.wikipedia.org]

2. Janus kinase inhibitors: Mechanisms of action - Australian Prescriber
[australianprescriber.tg.org.au]

3. dermnetnz.org [dermnetnz.org]

4. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]

5. JAK-Inhibitors for the Treatment of Rheumatoid Arthritis: A Focus on the Present and an
Outlook on the Future - PMC [pmc.ncbi.nlm.nih.gov]

6. JAK inhibitors in dermatology: the promise of a new drug class - PMC
[pmc.ncbi.nlm.nih.gov]

7. A Comprehensive Overview of Globally Approved JAK Inhibitors - PMC
[pmc.ncbi.nlm.nih.gov]

8. medchemexpress.com [medchemexpress.com]

9. medchemexpress.cn [medchemexpress.cn]

10. medchemexpress.com [medchemexpress.com]

11. JAK-IN-35| [dcchemicals.com]

To cite this document: BenchChem. [Application Notes and Protocols: JAK-IN-35].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682784#preparing-jak-in-35-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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